![molecular formula C11H12BrNO B048148 2-(4-Bromophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole CAS No. 32664-14-5](/img/structure/B48148.png)
2-(4-Bromophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-(4-Bromophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole often involves complex reactions that yield heterocyclic compounds with significant biological activities. For example, compounds containing oxazole rings have been synthesized and characterized using NMR, IR spectroscopy, and DFT studies, showing the importance of these methodologies in determining compound structures and properties (Ustabaş et al., 2020). Additionally, the synthesis of related compounds has been reported using atom transfer radical polymerization (ATRP) methods, indicating advanced polymerization techniques can be utilized to create functionalized polymers with oxazole units (Summers et al., 2013).
Molecular Structure Analysis
The molecular structure of compounds akin to this compound has been explored using X-ray diffraction and spectroscopic methods, revealing details about their geometric parameters and intermolecular interactions. For instance, the crystal structure of ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate has been determined, highlighting the role of intramolecular and intermolecular hydrogen bonds in stabilizing the crystal structure (Murtuja et al., 2023).
Chemical Reactions and Properties
Chemical reactions involving this compound and similar compounds demonstrate their reactivity and potential for further functionalization. Regioselective bromination of oxazoles, for example, provides a pathway for the synthesis of disubstituted oxazoles, showcasing the versatility of these compounds in organic synthesis (Li et al., 2011).
Physical Properties Analysis
The physical properties of oxazole derivatives, including those similar to this compound, are crucial for their application in material science and pharmaceuticals. These properties often include melting points, solubility, and stability under various conditions, which are essential for designing compounds with desired functionalities.
Chemical Properties Analysis
The chemical properties of oxazole derivatives are characterized by their electron-donating and electron-withdrawing groups, influencing their reactivity and interactions with other molecules. Studies on the halogen-substituent effect on the spectroscopic properties of benzothiazoles, for instance, provide insights into how substitutions can impact the electronic properties and fluorescence of these compounds (Misawa et al., 2019).
Scientific Research Applications
Synthesis of Extended Oxazoles : This compound is useful in synthesizing extended oxazoles such as 2-alkylamino-, 2-alkylthio-, and 2-alkoxy. This application is particularly relevant in organic chemistry for the creation of complex molecular structures (Patil & Luzzio, 2016).
Oxidative Nucleophilic Substitution in Nitroarenes : It is used in scientific research for oxidative nucleophilic substitution of hydrogen in nitroarenes, a process significant in organic synthesis and chemical transformations (Florio et al., 2006).
Synthesis of Fused Pyridine- and Oxazole-Polycyclic Systems : The compound is a key component in the synthesis of fused pyridine- and oxazole-polycyclic systems, which are important in the development of new materials and pharmaceuticals (Nlcolaides et al., 1989).
Applications in Organic Synthesis and Catalysis : This novel compound has potential applications in organic synthesis and catalysis, making it a valuable addition to the repertoire of synthetic chemists (Bansal et al., 1994).
General Scientific Research Applications : It has broader applications in scientific research due to its unique chemical properties and potential in synthesizing new compounds (Vyzhdak et al., 2005).
Radical Cyclizations in Organic Chemistry : Dialkyltin hydrides containing the oxazole moiety, similar to this compound, are useful in radical cyclizations of acyclic dihalides. This process allows for higher stereomeric excess and easy removal of tin by-products (Pianowski & Staliński, 2005).
Synthesis of Functionalized Polymers : This compound is used in atom transfer radical polymerization reactions to synthesize oxazolyl functionalized polymers, which have potential applications in material science (Summers et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-(4-bromophenyl)-4,4-dimethyl-5H-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrNO/c1-11(2)7-14-10(13-11)8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXWMQSSSRSHOBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC(=N1)C2=CC=C(C=C2)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80328032 | |
Record name | 2-(4-Bromophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80328032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32664-14-5 | |
Record name | 2-(4-Bromophenyl)-4,4-dimethyl-4,5-dihydrooxazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=32664-14-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Bromophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80328032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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